Cas no 73237-79-3 (Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)-)
73237-79-3 structure
Product Name:Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)-
Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)-
- 2-(5-Oxofuran-2(5H)-ylidene)acetic acid
- 3374-46-7
- (2E)-2-(5-oxofuran-2-ylidene)acetic acid
- C04431
- CHEBI:18371
- Acetic acid, (5-oxo-2(5H)-furanylidene)-
- 73237-79-3
- (2E)-2-(5-Oxo-2(5H)-furanylidene)acetic acid
- (5-Oxo-2(5H)-furanylidene)acetic acid
- DTXSID401256167
- cis-4-carboxymethylenebut-2-en-4-olide
- (2E)-(5-oxofuran-2(5H)-ylidene)acetic acid
- Q27103036
- (5-oxofuran-2(5H)-ylidene)acetic acid
- 4-carboxymethylenebut-2-en-4-olide
- CHEBI:11972
-
- Inchi: 1S/C6H4O4/c7-5(8)3-4-1-2-6(9)10-4/h1-3H,(H,7,8)/b4-3+
- InChI Key: AYFXPGXAZMFWNH-ONEGZZNKSA-N
- SMILES: O1C(C=C/C/1=C\C(=O)O)=O
Computed Properties
- Exact Mass: 140.01095860g/mol
- Monoisotopic Mass: 140.01095860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 63.6Ų
Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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